4-(9H-fluoren-9-yl)-N-(3-methylbenzylidene)-1-piperazinamine

• IUPAC Name: N-[4-(9H-fluoren-9-yl)piperazin-1-yl]-1-(3-methylphenyl)methanimine
• InChI: InChI=1S/C25H25N3/c1-19-7-6-8-20(17-19)18-26-28-15-13-27(14-16-28)25-23-11-4-2-9-21(23)22-10-3-5-12-24(22)25/h2-12,17-18,25H,13-16H2,1H3
• InChI Key: OUXSONRGLMKDOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C=NN2CCN(CC2)C3C4=CC=CC=C4C5=CC=CC=C35
• Molecular Formula: C25H25N3
• Molecular Weight: 367.5 g/mol

Description

4-(9H-fluoren-9-yl)-N-(3-methylbenzylidene)-1-piperazinamine, also known as FMMP, is a piperazine derivative that has gained attention in the scientific community due to its potential applications in various fields. FMMP has been studied for its unique properties and its ability to interact with biological systems. In

Scientific Research Applications

4-(9H-fluoren-9-yl)-N-(3-methylbenzylidene)-1-piperazinamine has been studied extensively for its potential applications in various fields such as pharmacology, medicinal chemistry, and neuroscience. It has been found to exhibit inhibitory effects on certain enzymes and receptors, making it a potential drug candidate for the treatment of various diseases. 4-(9H-fluoren-9-yl)-N-(3-methylbenzylidene)-1-piperazinamine has also been studied for its potential use in the development of new imaging agents for the diagnosis of diseases.

Mechanism of Action

The mechanism of action of 4-(9H-fluoren-9-yl)-N-(3-methylbenzylidene)-1-piperazinamine is not fully understood, but it is believed to interact with certain enzymes and receptors in the body. It has been found to exhibit inhibitory effects on acetylcholinesterase and butyrylcholinesterase, enzymes that are involved in the breakdown of acetylcholine in the brain. 4-(9H-fluoren-9-yl)-N-(3-methylbenzylidene)-1-piperazinamine has also been shown to interact with dopamine receptors, which are involved in the regulation of mood, motivation, and reward.
Biochemical and Physiological Effects:
4-(9H-fluoren-9-yl)-N-(3-methylbenzylidene)-1-piperazinamine has been found to exhibit various biochemical and physiological effects. It has been shown to increase the levels of acetylcholine in the brain, which can enhance cognitive function and memory. 4-(9H-fluoren-9-yl)-N-(3-methylbenzylidene)-1-piperazinamine has also been found to increase dopamine levels, which can improve mood and motivation. However, it has also been shown to exhibit cytotoxic effects on certain cell types, indicating potential toxicity.

Advantages and Limitations for Lab Experiments

4-(9H-fluoren-9-yl)-N-(3-methylbenzylidene)-1-piperazinamine has several advantages for lab experiments, such as its ability to interact with specific enzymes and receptors, making it a potential drug candidate for the treatment of various diseases. However, its potential toxicity and cytotoxic effects on certain cell types can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 4-(9H-fluoren-9-yl)-N-(3-methylbenzylidene)-1-piperazinamine. One potential direction is the development of new drug candidates based on 4-(9H-fluoren-9-yl)-N-(3-methylbenzylidene)-1-piperazinamine for the treatment of various diseases such as Alzheimer's and Parkinson's. Another direction is the development of new imaging agents based on 4-(9H-fluoren-9-yl)-N-(3-methylbenzylidene)-1-piperazinamine for the diagnosis of diseases. Further studies are needed to fully understand the mechanism of action of 4-(9H-fluoren-9-yl)-N-(3-methylbenzylidene)-1-piperazinamine and its potential applications in various fields.